Cas no 1539174-26-9 (1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine)

• Product Name: 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine
• CAS No: 1539174-26-9
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 6101624
• PubChem ID: 83682120
• Update Time: 2025-07-17

1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine
• 1-[3-(dimethylamino)propyl]-N-methylcyclopropan-1-amine
• 1539174-26-9
• EN300-1768623

• Inchi： 1S/C9H20N2/c1-10-9(6-7-9)5-4-8-11(2)3/h10H,4-8H2,1-3H3
• InChI Key： YOCOOFGWCWYPST-UHFFFAOYSA-N
• SMILES： N(C)C1(CCCN(C)C)CC1

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine

Introduction to 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine (CAS No. 1539174-26-9)

1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine, identified by its CAS number 1539174-26-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of nitrogen-containing heterocycles, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a cyclopropane ring and a dimethylamino side chain, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and investigation.

The< strong>1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine molecule exhibits a complex interplay of electronic and steric effects that influence its interactions with biological targets. The cyclopropane ring, known for its strain and rigidity, can effectively modulate the conformational flexibility of the molecule, while the dimethylamino group provides a basic nitrogen center that can engage in hydrogen bonding or coordinate with metal ions. These features make it an attractive candidate for designing novel pharmacophores targeting various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrogen-containing heterocycles, particularly those incorporating cyclopropane moieties. These compounds have shown promise in preclinical studies as modulators of enzyme activity, receptor binding, and signal transduction pathways. For instance, derivatives of cyclopropanecarboxylic amides have been investigated for their anti-inflammatory and analgesic properties, while others have demonstrated efficacy in inhibiting certain kinases or transcription factors relevant to cancer therapy.

The< strong>N-methylcyclopropan-1-amine moiety in 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine is particularly noteworthy for its potential role in enhancing metabolic stability and bioavailability. The presence of a methyl group at the nitrogen atom can influence the compound's solubility and permeability across biological membranes, which are critical factors for drug absorption and distribution. Additionally, the cyclopropane ring can serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine. Molecular modeling techniques, such as docking studies and molecular dynamics simulations, have been employed to predict how this compound might interact with specific biological targets. These studies have revealed that the< strong>cyclopropane ring can adopt multiple conformations that may enhance binding affinity to proteins or enzymes involved in disease pathways. Such insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

The synthesis of 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key synthetic steps often include nucleophilic substitution reactions to introduce the desired functional groups onto the cyclopropane backbone, followed by protection-deprotection strategies to manipulate reactive sites selectively. Advances in synthetic methodologies have made it possible to access complex derivatives more efficiently, paving the way for rapid discovery and development programs.

The< strong>biological activity of 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine has been explored through various in vitro assays designed to evaluate its interaction with relevant biological targets. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors associated with neurological disorders, inflammation, or cancer. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible clinical benefits.

In conclusion, 1-3-(dimethylamino)propyl-N-methylcyclopropan-1-amine (CAS No. 1539174-26-9) represents an intriguing compound with significant promise in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computational science, compounds like this one will play a crucial role in shaping the future of drug discovery and development.